Cas no 648441-43-4 (1,12-Dodecanediamine, N,N'-bis(3,4,5,6-tetrahydro-2H-azepin-7-yl)-)

• Product Name: 1,12-Dodecanediamine, N,N'-bis(3,4,5,6-tetrahydro-2H-azepin-7-yl)-
• CAS No: 648441-43-4
• MF: C₂₄H₄₆N₄
• MW: 390.648846149445
• CID: 414256
• PubChem ID: 24741837
• Update Time: 2025-04-19

1,12-Dodecanediamine, N,N'-bis(3,4,5,6-tetrahydro-2H-azepin-7-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,12-Dodecanediamine, N,N'-bis(3,4,5,6-tetrahydro-2H-azepin-7-yl)-
• N,N'-bis(3,4,5,6-tetrahydro-2H-azepin-7-yl)dodecane-1,12-diamine
• N~1~,N~12~-Bis(3,4,5,6-tetrahydro-2H-azepin-7-yl)dodecane-1,12-diamine
• CHEMBL239944
• DTXSID00647136
• 648441-43-4

• Inchi： 1S/C24H46N4/c1(3-5-7-13-19-25-23-17-11-9-15-21-27-23)2-4-6-8-14-20-26-24-18-12-10-16-22-28-24/h1-22H2,(H,25,27)(H,26,28)
• InChI Key： NVXISFLUQDMQBB-UHFFFAOYSA-N
• SMILES： N(C1CCCCCN=1)CCCCCCCCCCCCNC1CCCCCN=1

Computed Properties

• Exact Mass: 390.37224748g/mol
• Monoisotopic Mass: 390.37224748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 15
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 48.8Ų